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Hydrochloride

Cat. No.: B020476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
O-(cyclopropylmethyl)hydroxylamine hydrochloride is a versatile chemical reagent with

significant applications in organic synthesis and the development of bioconjugates. Its unique

structural features, combining a cyclopropylmethyl group with a hydroxylamine moiety, make it

a valuable building block for creating complex molecules with tailored properties. This technical

guide provides a comprehensive overview of its chemical properties, synthesis, and key

applications, with a focus on experimental details and data.

Chemical and Physical Properties
O-(cyclopropylmethyl)hydroxylamine hydrochloride is a white to off-white solid. Its

fundamental properties are summarized in the table below, compiled from various sources.
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Property Value Source

CAS Number 74124-04-2 [1][2][3]

Molecular Formula C₄H₁₀ClNO [1][2][3]

Molecular Weight 123.58 g/mol [1][2][3]

IUPAC Name

O-

(cyclopropylmethyl)hydroxylam

ine;hydrochloride

[1]

Synonyms

Cyclopropylmethoxyamine

hydrochloride,

Cyclopropylmethoxylamine

hydrochloride

[3]

Melting Point 170-172 °C [4]

Solubility Information not available

Purity
Typically ≥97% (commercial

sources)
[2]

Synthesis
A detailed, gram-scale synthetic protocol for the closely related O-cyclopropyl hydroxylamine

hydrochloride has been reported and is adaptable for the synthesis of O-
(cyclopropylmethyl)hydroxylamine hydrochloride. The general approach involves the

formation of a protected hydroxylamine derivative, followed by deprotection and salt formation.

Experimental Protocol: Synthesis of a Related O-alkyl
Hydroxylamine Hydrochloride
The following procedure is adapted from a reported synthesis of a similar compound and can

serve as a starting point for the synthesis of O-(cyclopropylmethyl)hydroxylamine
hydrochloride.[5][6]

Step 1: Synthesis of N-(cyclopropylmethoxy)phthalimide
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A solution of N-hydroxyphthalimide (1 equivalent) in a suitable solvent such as

dimethylformamide (DMF) is treated with a base like potassium carbonate (1.5 equivalents). To

this mixture, (bromomethyl)cyclopropane (1.2 equivalents) is added, and the reaction is stirred

at room temperature until completion (monitored by TLC). The reaction mixture is then poured

into water, and the resulting precipitate is filtered, washed with water, and dried to afford N-

(cyclopropylmethoxy)phthalimide.

Step 2: Deprotection and formation of O-(cyclopropylmethyl)hydroxylamine hydrochloride

The N-(cyclopropylmethoxy)phthalimide (1 equivalent) is dissolved in a suitable solvent like

ethanol. Hydrazine hydrate (2-3 equivalents) is added, and the mixture is heated to reflux. After

cooling, the precipitated phthalhydrazide is filtered off. The filtrate is then acidified with

hydrochloric acid (in a solvent like ether or isopropanol) to precipitate the desired O-
(cyclopropylmethyl)hydroxylamine hydrochloride. The product is collected by filtration,

washed with a cold solvent, and dried under vacuum.

A reported synthesis of a similar O-cyclopropyl hydroxylamine hydrochloride yielded the final

product in good yields (e.g., 78% isolated yield for a ring-substituted derivative).[5][6] Purity is

typically assessed by NMR and mass spectrometry.

Applications in Organic Synthesis
The primary utility of O-(cyclopropylmethyl)hydroxylamine hydrochloride lies in its ability to

form stable oxime bonds with aldehydes and ketones. This reactivity is widely exploited in

various fields, particularly in bioconjugation and medicinal chemistry.

Oxime Ligation for Bioconjugation
Oxime ligation is a powerful tool for the chemoselective coupling of molecules in a biological

environment. The reaction of O-(cyclopropylmethyl)hydroxylamine with an aldehyde or ketone-

functionalized biomolecule (such as a protein, peptide, or carbohydrate) results in the formation

of a stable oxime linkage. This reaction is bioorthogonal, meaning it proceeds efficiently under

physiological conditions without interfering with native biological processes.[7]

The reaction kinetics can be enhanced by the use of catalysts such as aniline or its derivatives.

[8][9] The stability of the resulting oxime bond is a key advantage over other linkages like

hydrazones.
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Use as a Linker in Antibody-Drug Conjugates (ADCs)
O-(cyclopropylmethyl)hydroxylamine hydrochloride can be used as a component of linkers

in the construction of antibody-drug conjugates (ADCs).[10][11] In this context, the

hydroxylamine moiety can be used to attach a cytotoxic payload to a linker scaffold, which is

then conjugated to a monoclonal antibody. The properties of the linker are crucial for the

stability and efficacy of the ADC.[10][11] While specific data on ADCs incorporating this exact

linker is not readily available, hydroxylamine-based linkers are a subject of interest in the field.

[12]

Signaling Pathways and Biological Activity
As a synthetic building block, O-(cyclopropylmethyl)hydroxylamine hydrochloride does not

have a direct, well-characterized biological activity or a known interaction with specific signaling

pathways. Its relevance in a biological context is primarily through its incorporation into larger,

biologically active molecules via the synthetic applications described above.
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Caption: General workflow for the synthesis of O-(cyclopropylmethyl)hydroxylamine
hydrochloride.
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Caption: Schematic of the oxime ligation reaction using O-(cyclopropylmethyl)hydroxylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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